2-Bromo4,6-diisopropyl-phenol

• Molecular Formula: C12H17BrO
• Molecular Weight: 257.17 g/mol
• IUPAC Name: 2-bromo-4,6-di(propan-2-yl)phenol
• InChI: InChI=1S/C12H17BrO/c1-7(2)9-5-10(8(3)4)12(14)11(13)6-9/h5-8,14H,1-4H3
• InChI Key: KVHSWVCNHRIWRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)Br)O)C(C)C

Description

2-Bromo4,6-diisopropyl-phenol is a useful research compound. Its molecular formula is C12H17BrO and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1 g of iron powder and then, dropwise, 101 g (32.2 ml, 0.63 mol) of bromine are added in the course of 90 minutes to a solution of 102.3 g (0.57 mol) of 2,4-diisopropylphenol in 900 ml of glacial acetic acid at 95° C. The mixture is stirred for a further hour at 100° C. and cooled, the reaction mixture is partitioned between toluene and water and the toluene phase is washed with NaHCO3 solution. It is dried, filtered and concentrated, and the residue is distilled in a high vacuum. 125 g of the title compound is obtained as a pale yellow oil, b.p. 85° C./0.15 torr.

Synthesis routes and methods II

Procedure details

To a solution of 2,4-diisopropyl-phenol (Intermediate 1, 10.0 g, 56 mmol) in acetic acid (20 mL) was added bromine (3.5 mL, 67 mmol) at 0° C. The mixture was stirred at 0° C. for 15 min, quenched with water and extracted with EtOAc. The organic layer was washed successively with NaOH (4M, 85 mL), NaHSO3, and brine, dried over Na2SO4, and concentrated in vacuo. The residue was purified by flash column chromatography on silica gel (hexanes) to yield the title compound as a light yellow oil (14.5 g, 100%).